Cas no 1177277-04-1 (1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine)

• Product Name: 1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine
• CAS No: 1177277-04-1
• MF: C₁₂H₁₈N₆
• MW: 246.311521053314
• MDL: MFCD12405268
• CID: 5206194
• PubChem ID: 45602136
• Update Time: 2025-07-15

1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]-1H-pyrazol-4-amine
• 1-(1-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}ethyl)-1H-pyrazol-4-amine
• 1-(1-(6,7,8,9-Tetrahydro-5h-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl)-1h-pyrazol-4-amine
• STK510342
• 1-[1-(6,7,8,9-Tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)ethyl]-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[1-(6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)ethyl]-
• 1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine

• MDL： MFCD12405268
• Inchi： 1S/C12H18N6/c1-9(18-8-10(13)7-14-18)12-16-15-11-5-3-2-4-6-17(11)12/h7-9H,2-6,13H2,1H3
• InChI Key： UVUXAHFQLNZFFE-UHFFFAOYSA-N
• SMILES： N12C(C(C)N3C=C(C=N3)N)=NN=C1CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 0.2
• Topological Polar Surface Area: 74.6

Additional information on 1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine

Introduction to 1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1177277-04-1, specifically 1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate fused ring system and functional groups, has garnered attention in recent years due to its potential applications in drug discovery and molecular biology. The structural complexity of this compound not only makes it a subject of academic interest but also opens up possibilities for novel therapeutic interventions.

In the realm of chemical biology, the exploration of heterocyclic compounds has been a cornerstone for developing new pharmacophores. The triazolo[4,3-a]azepine core present in this molecule is particularly noteworthy. This scaffold has been extensively studied for its ability to modulate biological pathways by interacting with specific targets. The triazolo ring system is known for its stability and versatility in forming hydrogen bonds and hydrophobic interactions, which are critical for binding affinity in drug design. The presence of the pyrazol-4-amine moiety further enhances the compound's potential as a bioactive molecule by providing an additional site for functionalization and interaction with biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies utilizing molecular docking simulations have suggested that 1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. The unique spatial arrangement of atoms in this compound allows it to fit into narrow binding pockets of target proteins, potentially leading to high selectivity and efficacy.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The construction of the triazolo[4,3-a]azepine core requires careful control of reaction conditions to ensure regioselectivity and yield optimization. Additionally, the introduction of the ethyl chain and the pyrazol-4-amine group demands precise functional group transformations. These synthetic challenges highlight the compound's complexity but also underscore its synthetic elegance.

In terms of biological activity, 1-(1-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-4-amine has shown promise in preclinical studies. Researchers have investigated its potential as an antagonist for certain ion channels and as a modulator of kinase activity. The triazolo ring's ability to engage with aromatic residues in protein structures suggests that it could disrupt aberrant signaling pathways involved in disease progression. Furthermore, the pyrazolamino group may serve as a hinge-binding motif—a common feature in successful drug candidates—facilitating strong interactions with target proteins.

The integration of this compound into drug development pipelines is contingent upon further exploration of its pharmacokinetic properties. Absorption, distribution, metabolism, excretion (ADME) studies are crucial for assessing its suitability for therapeutic use. Preliminary data indicate that 1-(1-{5H,6H,7H,8H,9H-1,2-triazolo[4,...